Cas no 171176-43-5 (Cytidine,2'-deoxy-2'-(fluoromethylene)-, monohydrate, (2'E)- (9CI))

• Product Name: Cytidine,2'-deoxy-2'-(fluoromethylene)-, monohydrate, (2'E)- (9CI)
• CAS No: 171176-43-5
• MF: C₁₀H₁₄FN₃O₅
• MW: 275.233665943146
• CID: 143159
• PubChem ID: 9925544
• Update Time: 2025-04-19

Cytidine,2'-deoxy-2'-(fluoromethylene)-, monohydrate, (2'E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cytidine,2'-deoxy-2'-(fluoromethylene)-, monohydrate, (2'E)- (9CI)
• 4-amino-1-[(2R,3E,4S,5R)-3-(fluoromethylidene)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one,hydrate
• TEZACITABINE
• SCHEMBL8294060
• Mdl 101,731
• UCC4EQS7WL
• Tezacitabine monohydrate
• Tezacitabine [USAN]
• 171176-43-5
• FMD-C
• 2'-Deoxy-2'-((E)-fluoromethylene)cytidine monohydrate
• Cytidine, 2'-deoxy-2'-(fluoromethylene)-, monohydrate, (2'E)-
• DTXSID00169020
• Tezacitabine [USAN:INN]
• (E)-2'-Deoxy-2'-(fluoromethylene)cytidine
• Q27291019
• UNII-UCC4EQS7WL
• 4-amino-1-[(2R,3E,4S,5R)-3-(fluoromethylidene)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one;hydrate
• SCHEMBL6251866
• FMdC
• CHEMBL3989496
• D06100
• Tezacitabine (USAN)

• Inchi： 1S/C10H12FN3O4.H2O/c11-3-5-8(16)6(4-15)18-9(5)14-2-1-7(12)13-10(14)17;/h1-3,6,8-9,15-16H,4H2,(H2,12,13,17);1H2/b5-3+;/t6-,8+,9-;/m1./s1
• InChI Key： XPYQFIISZQCINN-QVXDJYSKSA-N
• SMILES： F/C=C1/[C@H](N2C(N=C(C=C2)N)=O)O[C@H](CO)[C@H]/1O.O

Computed Properties

• Exact Mass: 275.092
• Monoisotopic Mass: 275.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2